MI-2
MI-2
MI-2 is a Menin-MLL Inhibitor with IC50 value of 0.45 μM .
Brand Name:
Vulcanchem
CAS No.:
1271738-62-5
VCID:
VC0535385
InChI:
InChI=1S/C18H25N5S2/c1-4-5-13-10-14-15(20-12-21-16(14)24-13)22-6-8-23(9-7-22)17-19-11-18(2,3)25-17/h10,12H,4-9,11H2,1-3H3
SMILES:
CCCC1=CC2=C(N=CN=C2S1)N3CCN(CC3)C4=NCC(S4)(C)C
Molecular Formula:
C18H25N5S2
Molecular Weight:
375.553
MI-2
CAS No.: 1271738-62-5
Inhibitors
VCID: VC0535385
Molecular Formula: C18H25N5S2
Molecular Weight: 375.553
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1271738-62-5 |
|---|---|
| Product Name | MI-2 |
| Molecular Formula | C18H25N5S2 |
| Molecular Weight | 375.553 |
| IUPAC Name | 4-[4-(5,5-dimethyl-4H-1,3-thiazol-2-yl)piperazin-1-yl]-6-propylthieno[2,3-d]pyrimidine |
| Standard InChI | InChI=1S/C18H25N5S2/c1-4-5-13-10-14-15(20-12-21-16(14)24-13)22-6-8-23(9-7-22)17-19-11-18(2,3)25-17/h10,12H,4-9,11H2,1-3H3 |
| Standard InChIKey | SRQYLNYQAPCPIR-UHFFFAOYSA-N |
| SMILES | CCCC1=CC2=C(N=CN=C2S1)N3CCN(CC3)C4=NCC(S4)(C)C |
| Appearance | Solid powder |
| Description | MI-2 is a Menin-MLL Inhibitor with IC50 value of 0.45 μM . |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | MI-2 ; Menin-MLL inhibitor 2; |
| Reference | [1]. Grembecka J, He S, Shi A, et al. Menin-MLL inhibitors reverse oncogenic activity of MLL fusion proteins in leukemia. Nat Chem Biol, 2012, 8(3): 277-284. |
| PubChem Compound | 54765302 |
| Last Modified | Nov 11 2021 |
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